Cas no 2034236-02-5 (N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide)

• Product name: N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034236-02-5
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 6421524
• PubChem ID: 119101080

N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide
• N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-oxoimidazolidine-1-carboxamide
• N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-2-oxoimidazolidine-1-carboxamide
• AKOS026691860
• 2034236-02-5
• F6506-0216

• Inchi： 1S/C14H15N3O5/c18-12-15-4-5-17(12)13(19)16-9-14(20,10-3-7-21-8-10)11-2-1-6-22-11/h1-3,6-8,20H,4-5,9H2,(H,15,18)(H,16,19)
• InChI Key： FFQLOHBLGHHNNZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)(C1=COC=C1)CNC(N1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 305.10117059g/mol
• Monoisotopic Mass: 305.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Additional information on N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide

Professional Introduction to N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide (CAS No. 2034236-02-5)

N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034236-02-5, belongs to a class of heterocyclic derivatives that exhibit a wide range of potential biological activities. The presence of two furan moieties in its molecular structure imparts distinctive electronic and steric properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide consists of an imidazolidine core substituted with hydroxyethyl and furanyl groups. This arrangement not only contributes to the compound's solubility and bioavailability but also influences its interactions with biological targets. The furan rings, in particular, are known for their ability to engage in hydrogen bonding and π-stacking interactions, which can be crucial for binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The imidazolidine scaffold is a privileged structure in medicinal chemistry, frequently appearing in bioactive molecules due to its ability to mimic natural products and facilitate favorable pharmacokinetic properties. The addition of furanyl groups to this scaffold enhances its complexity and diversity, opening up new avenues for structural optimization and functionalization.

One of the most compelling aspects of N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide is its potential as a building block for more complex drug candidates. The hydroxyethyl side chain provides a site for further derivatization, allowing chemists to modify properties such as lipophilicity, solubility, and metabolic stability. This flexibility is particularly valuable in the pursuit of personalized medicine, where tailored molecular structures can be designed to meet specific patient needs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired furan-fused imidazolidine core. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

Recent studies have highlighted the biological activity of related furan-containing heterocycles, particularly their role as kinase inhibitors and antimicrobial agents. N-Acylated imidazolidinones have shown promise in preclinical trials for their ability to modulate enzyme activity and interfere with pathogenic processes. The dual furanyl substitution in N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-oxoimidazolidine-1-carboxamide suggests that it may exhibit enhanced binding affinity and selectivity toward target proteins, making it an attractive candidate for further pharmacological investigation.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use in materials science, particularly in the development of functional polymers and supramolecular assemblies. The furan moieties can participate in host-guest interactions with other molecular entities, leading to the creation of novel materials with tailored properties.

In conclusion, N-2-(furan-2-yil)-2-(furan-l-lle) - - -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- - - - - - - - - - - - - - - ------------------------------------ carboxamide (CAS No. 2034236--02--5) represents a significant advancement i n the field o f pharmaceutical chemistry . Its structural complexity , coupled wi th its demonstrated potential i n biological assays , positions it as a valuable scaffold f or future drug development . As research continues to uncover new applications f or this class o f compounds , N-- 2034236--02--5 is poised t o play a crucial role i n shaping t he future o f medicine an d material science . p >